Cas no 1280688-27-8 (1-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid)

• Product Name: 1-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid
• CAS No: 1280688-27-8
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• MDL: MFCD15730078
• CID: 4692755
• PubChem ID: 53212169
• Update Time: 2023-11-21

1-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxybenzo[d]thiazol-2-yl)piperidine-3-carboxylic acid
• 1-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-3-carboxylic acid

• MDL： MFCD15730078
• Inchi： 1S/C14H16N2O3S/c1-19-10-4-5-11-12(7-10)20-14(15-11)16-6-2-3-9(8-16)13(17)18/h4-5,7,9H,2-3,6,8H2,1H3,(H,17,18)
• InChI Key： DBRXERPCJNUORM-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1CCCC(C(=O)O)C1)OC

Computed Properties

• Exact Mass: 292.088
• Monoisotopic Mass: 292.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles